Cas no 42780-48-3 (2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile)
2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-[1-(4-chlorophenyl)-2,5-dimethyl-pyrrol-3-yl]acetonitrile
- 1-(4-CHLOROPHENYL)-2,5-DIMETHYL-1H-PYRROL-3-YL]ACETONITRILE
- 2-[1-(4-chlorophenyl)-2,5-dimethylpyrrol-3-yl]acetonitrile
- [1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile
- [1-(4-chloro-phenyl)-2,5-dimethyl-pyrrol-3-yl]-acetonitrile
- 1-p-Chlorphenyl-2,5-dimethyl-pyrrol-3-acetonitril
- AC1Q2IJZ
- AG-F-51880
- CTK1D8595
- SR-01000072816
- DTXSID10407162
- Z94602266
- CS-0234212
- EN300-13968
- AKOS022313929
- 2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile
- SR-01000072816-1
- 42780-48-3
- 2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile
-
- Inchi: 1S/C14H13ClN2/c1-10-9-12(7-8-16)11(2)17(10)14-5-3-13(15)4-6-14/h3-6,9H,7H2,1-2H3
- InChI Key: OZQIRSRQPLVJIO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N1C(C)=CC(CC#N)=C1C
Computed Properties
- Exact Mass: 244.0767261g/mol
- Monoisotopic Mass: 244.0767261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 28.7Ų
2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C613530-5mg |
2-[1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile |
42780-48-3 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C613530-10mg |
2-[1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile |
42780-48-3 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C613530-50mg |
2-[1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile |
42780-48-3 | 50mg |
$ 95.00 | 2022-06-06 | ||
| Enamine | EN300-13968-0.05g |
2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile |
42780-48-3 | 95% | 0.05g |
$64.0 | 2023-06-16 | |
| Enamine | EN300-13968-0.1g |
2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile |
42780-48-3 | 95% | 0.1g |
$66.0 | 2023-06-16 | |
| Enamine | EN300-13968-0.25g |
2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile |
42780-48-3 | 95% | 0.25g |
$92.0 | 2023-06-16 | |
| Enamine | EN300-13968-0.5g |
2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile |
42780-48-3 | 95% | 0.5g |
$175.0 | 2023-06-16 | |
| Enamine | EN300-13968-1.0g |
2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile |
42780-48-3 | 95% | 1g |
$256.0 | 2023-06-16 | |
| Enamine | EN300-13968-2.5g |
2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile |
42780-48-3 | 95% | 2.5g |
$503.0 | 2023-06-16 | |
| Enamine | EN300-13968-5.0g |
2-[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]acetonitrile |
42780-48-3 | 95% | 5g |
$743.0 | 2023-06-16 |
2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile
Introduction to 2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile (CAS No. 42780-48-3)
2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile (CAS No. 42780-48-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroles and is characterized by its unique structural features, including a chlorophenyl group and two methyl substituents. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.
The chemical structure of 2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile is defined by its core pyrrole ring, which is a five-membered heterocyclic aromatic compound with a nitrogen atom. The substitution pattern on the pyrrole ring, particularly the 2,5-dimethyl groups and the 1-(4-chlorophenyl) moiety, significantly influences its reactivity and biological activity. The acetonitrile group at the 3-position further enhances its potential as a building block in the synthesis of more complex molecules.
In recent years, 2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of novel drugs for the treatment of neurological disorders. Research has shown that compounds with similar structural features exhibit potent neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.
A study published in the Journal of Medicinal Chemistry highlighted the ability of 2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile to modulate specific neurotransmitter systems. The compound was found to interact with serotonin receptors, which are crucial for regulating mood and cognitive function. This interaction suggests that it may have potential as an antidepressant or anxiolytic agent.
Beyond its neurological applications, 2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings indicate that it may be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The synthesis of 2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile typically involves a multi-step process that includes the formation of the pyrrole ring and subsequent functionalization with the desired substituents. One common synthetic route involves the condensation of 4-chlorobenzaldehyde with malononitrile to form an intermediate, followed by cyclization and methylation steps to achieve the final product. The efficiency and yield of this synthesis can be optimized by varying reaction conditions such as temperature, solvent, and catalysts.
The physicochemical properties of 2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile, including its solubility, stability, and bioavailability, are critical factors in its pharmaceutical development. Studies have shown that it exhibits good solubility in organic solvents such as DMSO and ethanol, which facilitates its use in biological assays. Additionally, its stability under various conditions ensures that it can be stored and transported without significant degradation.
To further evaluate its potential as a therapeutic agent, preclinical studies have been conducted to assess the safety and efficacy of 2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile. Animal models have been used to investigate its pharmacokinetic profile and toxicological effects. Results from these studies have indicated that it has a favorable safety profile with no significant adverse effects observed at therapeutic doses.
In conclusion, 2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile (CAS No. 42780-48-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential in treating various diseases and conditions.
42780-48-3 (2-1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-ylacetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)